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Compound of Interest

Compound Name: (S)-2-Hydroxypropanamide

Cat. No.: B3165146

Introduction: The Strategic Value of (S)-2-
Hydroxypropanamide in Asymmetric Synthesis

In the landscape of contemporary organic synthesis, the demand for enantiomerically pure
compounds is a constant driving force, particularly in the realms of pharmaceutical and
materials science. Chiral building blocks, which are enantiomerically pure molecules used as
starting materials, are fundamental to the efficient construction of complex stereochemically
defined targets.[1] Among these, (S)-2-Hydroxypropanamide, also known as (S)-lactamide,
has emerged as a highly valuable and versatile synthon. Derived from the readily available and
naturally occurring (S)-lactic acid, it offers a compact scaffold containing two functional groups
—a hydroxyl and an amide—with a defined stereocenter. This unique combination allows for a
diverse range of chemical transformations, making it an attractive starting point for the
synthesis of more complex chiral molecules such as chiral amino alcohols, lactams, and other
nitrogen-containing heterocycles.[2][3] This technical guide provides an in-depth exploration of
the applications of (S)-2-Hydroxypropanamide, complete with detailed protocols and expert
insights into its use as a strategic chiral building block.

Physicochemical Properties and Handling

(S)-2-Hydroxypropanamide is a white crystalline solid with a melting point in the range of 73-
76 °C.[4] Its molecular formula is CsH7NOz, and its structure features a stereogenic center at
the C-2 position. The presence of both hydroxyl and amide functionalities allows for hydrogen
bonding, contributing to its solid state and solubility in polar solvents.[4]
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Property Value

Molecular Formula CsH7NO:2

Molecular Weight 89.09 g/mol

CAS Number 89673-71-2
Appearance White crystalline solid
Melting Point 73-76 °C

Handling and Storage: (S)-2-Hydroxypropanamide should be stored in a cool, dry place,
away from incompatible materials such as strong oxidizing agents. Standard laboratory
personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn
when handling this compound.

Key Synthetic Applications and Methodologies

The synthetic utility of (S)-2-Hydroxypropanamide stems from the selective manipulation of its
hydroxyl and amide groups. These transformations allow for the introduction of new
functionalities and the construction of complex molecular architectures with retention of the

original stereochemistry.

Synthesis of Chiral 1,2-Amino Alcohols

One of the most powerful applications of (S)-2-Hydroxypropanamide derivatives is in the
synthesis of enantiomerically pure 1,2-amino alcohols. These motifs are prevalent in a vast
number of natural products and pharmaceuticals. A robust method involves the N-alkylation or
N-acylation of the lactamide followed by the reduction of the amide functionality.

The reduction of an amide to an amine is a challenging transformation that often requires harsh
reducing agents. The use of borane-methyl sulfide complex (BMS) in the presence of a Lewis
acid, such as boron trifluoride etherate, provides a milder and more efficient method for this
conversion. The Lewis acid coordinates to the amide oxygen, increasing its electrophilicity and
facilitating the hydride attack from the borane. This method is particularly advantageous as it
typically proceeds without racemization of the adjacent stereocenter.
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Step 1: N-Alkylation

GS)-Z-Hydroxypropanamidg

aH, R-X, THF

Step 2: Reduction

G\l—AIkyl—(S)-Z-Hydroxypropanamid(a G\l—AIkyl—(S)-Z-Hydroxypropanamid(a

BH3-SMe2, BF3-OEt2, THF

Chiral 1,2-Amino AlcohoD
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Step 1: Acylation

GS)-Z-Hydroxypropanamida

RQOCI, Pyridine, DCM

Step 2: Diastereoselective Alkylation

E\l-AcyI-(S)—Z-Hydroxypropanamida E\l-Acyl-(S)-Z-Hydroxypropanamida

LDA, R-X, THF, -78°C

Step 3: Auxiliary Cleavage

Giastereomerically Enriched Producg Giastereomerically Enriched ProducD

LiOH, H2O/THF

Chiral Carboxylic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(S)-2-Hydroxypropanamide: A Versatile Chiral Building
Block in Modern Organic Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3165146#s-2-hydroxypropanamide-as-a-chiral-
building-block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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